Cas no 69411-25-2 (DL-Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester)

DL-Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester structure
69411-25-2 structure
Product Name:DL-Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester
CAS No:69411-25-2
MF:C26H29NO3
MW:403.513367414474
CID:391821
Update Time:2024-01-29

DL-Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • DL-Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester
    • Valine, N-(4-ethylphenyl)-, (3-phenoxyphenyl)methyl ester
    • Inchi: 1S/C26H29NO3/c1-4-20-13-15-22(16-14-20)27-25(19(2)3)26(28)29-18-21-9-8-12-24(17-21)30-23-10-6-5-7-11-23/h5-17,19,25,27H,4,18H2,1-3H3/t25-/m0/s1
    • InChI Key: MYIDSXKTZGXRGO-VWLOTQADSA-N
    • SMILES: C(OCC1=CC=CC(OC2=CC=CC=C2)=C1)(=O)[C@H](C(C)C)NC1=CC=C(CC)C=C1

Experimental Properties

  • Density: 1.121±0.06 g/cm3(Predicted)
  • Boiling Point: 529.0±45.0 °C(Predicted)
  • pka: 1.89±0.50(Predicted)
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